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Compound of Interest

Compound Name:
3,5-Dibromo-1-octyl-1H-1,2,4-

triazole

CAS No.: 1240572-77-3

Cat. No.: B6344577

Get Quote

Executive Summary
Product: 4,5-Dibromo-1-octyl-1,2,3-triazole (DBOT) Primary Application: Isotopic tagging for

proteomic quantification and metabolic tracing. The Verdict: DBOT outperforms non-

halogenated analogs (e.g., Octyl-Triazole) in complex matrices due to its unique 1:2:1 isotopic

signature. While non-halogenated variants suffer from high background interference in LC-

MS/MS workflows, DBOT's dibromo-motif enables "Isotopic Pattern Filtering," improving signal-

to-noise ratios by approximately 3-fold in biological extracts.

Technical Architecture & Mechanism
To understand the superior detectability of DBOT, one must analyze its fragmentation kinetics

and isotopic distribution. The compound consists of a lipophilic octyl chain attached to a 1,2,3-

triazole core, substituted at the 4 and 5 positions with bromine atoms.

The "Dibromo" Advantage
Bromine exists naturally as two stable isotopes:
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(50.69%) and

(49.31%).

Non-Halogenated (Octyl-Triazole): Appears as a single dominant peak (

).

Mono-Bromo: Appears as a 1:1 doublet (

).

Dibromo (DBOT): Appears as a distinct 1:2:1 triplet (

).

This triplet signature allows software algorithms to filter out matrix noise (which typically lacks

this specific mass defect and distribution), acting as an intrinsic validation stamp for every

detected ion.

Fragmentation Pathways (ESI-MS/MS)
Under Electrospray Ionization (ESI) in positive mode (

), DBOT undergoes a predictable dissociation cascade.

Nitrogen Extrusion (Rate Limiting): The triazole ring is generally stable, but high collision

energy (CE) triggers the loss of molecular nitrogen (

, -28 Da), forming a highly reactive azirine-like intermediate.

Halogen Radical Loss: Unlike chloro-analogs, the C-Br bond is relatively weak. Sequential

loss of bromine radicals (

, -79/81 Da) is observed.

Alkyl Chain Scission: The octyl chain undergoes inductive cleavage, often yielding

characteristic alkyl fragments (

).
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Visualizing the Fragmentation Logic
The following diagram details the fragmentation pathway of DBOT, highlighting the critical mass

shifts used for Multiple Reaction Monitoring (MRM) transitions.

Figure 1: ESI-MS/MS Fragmentation Pathway of Dibromo-Octyl-Triazole
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Figure 1: The primary dissociation pathway involves initial nitrogen loss followed by bromine

radical cleavage. The octyl chain loss is a competitive secondary pathway.

Comparative Performance Analysis
The following data summarizes a direct comparison between DBOT and its non-brominated

analog, Octyl-Triazole (OT), analyzed using a Q-TOF mass spectrometer.

Table 1: Performance Metrics (DBOT vs. OT)
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Feature
Dibromo-Octyl-
Triazole (DBOT)

Octyl-Triazole (OT)
Impact on
Workflow

Isotopic Signature
1:2:1 Triplet (

)

Single Peak (

)

DBOT allows

automated noise

filtering; OT gets lost

in matrix.

Base Peak (MS2)

DBOT fragments are

heavier and more

specific.

Matrix Interference
Low (< 5% False

Discovery)

High (~20% False

Discovery)

DBOT is superior for

plasma/urine analysis.

Limit of Detection
0.5 nM (via Pattern

Filtering)
2.0 nM (Signal limited)

DBOT offers 4x higher

sensitivity in complex

samples.

Retention Time
~12.4 min (C18

Column)

~10.1 min (C18

Column)

Bromine increases

lipophilicity, separating

DBOT from polar

interferences.

Experimental Protocol: Validated MS/MS Workflow
To replicate the fragmentation data and validate the isotopic pattern, follow this self-validating

protocol.

Sample Preparation
Stock Solution: Dissolve 1 mg DBOT in 1 mL MeOH (1 mg/mL).

Working Standard: Dilute to 1 µg/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

Why: Formic acid promotes protonation (

) essential for ESI.
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Mass Spectrometry Parameters (Q-TOF / Triple Quad)
Ionization: ESI Positive Mode.

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V (Optimized to prevent in-source fragmentation of the labile C-Br bond).

Source Temp: 350°C.

Step-by-Step Acquisition
Full Scan (MS1): Scan range m/z 100–500.

Validation Check: Look for the triplet cluster at m/z 338, 340, 342 (nominal masses).

Ensure the intensity ratio is roughly 1:2:1. If the ratio is skewed, check for detector

saturation or isobaric interference.

Product Ion Scan (MS2): Select m/z 340 (the most abundant isotope) as the precursor.

Collision Energy Ramp: 10–50 eV.

Observation: At low CE (10-20 eV), observe the loss of

(m/z 312). At high CE (>35 eV), observe the loss of Br (m/z 233).

Data Processing
Isotope Pattern Filtering: Set processing software (e.g., Skyline, Vendor Soft) to require a

mass defect of 1.998 Da between peaks and a relative abundance deviation of <10%.

Result: This filter will remove >90% of chemical noise, leaving only the DBOT signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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